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Introduction
Abitol, chemically known as hydroabietyl alcohol, is a high molecular weight, primary,

monohydric alcohol derived from rosin acids.[1] It is a colorless, tacky, and viscous liquid at

room temperature.[2] Its unique combination of properties, including excellent thermal stability,

low vapor pressure, and good compatibility with a wide range of polymers, has led to its use in

various industrial applications, primarily as a plasticizer, tackifier, and modifier in adhesives,

coatings, and inks.[1][3] This technical guide provides a comprehensive overview of the

chemical properties of Abitol, detailed experimental protocols for their determination, and a

visualization of its synthesis pathway.
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Identifier Value Source(s)

Chemical Name
Hydroabietyl alcohol,

Tetrahydroabietyl alcohol
[2][4]

Synonyms
Dihydroabietyl alcohol, Abietyl

alcohol, tetrahydro-
[4][5]

CAS Number 13393-93-6 [2][4]

Molecular Formula C₂₀H₃₆O [4]

Molecular Weight 292.5 g/mol [4]

Physicochemical Properties
The physicochemical properties of Abitol are summarized in the table below. It is important to

note that Abitol is a mixture of related dihydro-, tetrahydro-, and dehydroabietyl alcohols, which

can lead to variations in the reported values depending on the specific grade and manufacturer.

The data presented here represents typical values found in technical data sheets.
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Property Value Unit Source(s)

Appearance
Colorless, tacky, very

viscous liquid
- [2]

Melting Point 33 - 34 °C [2]

Boiling Point ~375.5 °C at 760 mmHg [2]

Flash Point ~175.8 °C [2]

Density ~1.008 g/cm³ at 25°C [1]

Refractive Index ~1.5245 at 20°C [1]

Acid Number ≤ 0.1 mg KOH/g [1]

Hydroxyl Number ~4.7 % [1]

Saponification

Number
~22 mg KOH/g [1]

Color, Gardner ≤ 1 - [1]

Solubility and Compatibility
Abitol exhibits a wide range of solubility and compatibility, making it a versatile additive in

various formulations.

Solubility: Abitol is soluble in alcohols, esters, ketones, chlorinated solvents, and aliphatic

and aromatic hydrocarbons.[3] It is insoluble in water.[3]

Compatibility: It is compatible at all ratios or in practically useful proportions with

nitrocellulose, ethylcellulose, melamine- and urea-formaldehyde resins, polyethylene,

shellac, and carnauba wax.[3] It has limited compatibility with casein, polymethyl

methacrylate, polyvinyl acetate chloride, polyvinyl butyral, and natural and synthetic rubber.

[3] Abitol is generally incompatible with cellulose acetate, cellulose acetate butyrate, and

polystyrene.[3]
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Under normal conditions of use and storage, Abitol is a stable compound.[6] It is a primary

alcohol and can undergo chemical reactions typical of this functional group, such as

esterification.[3] Resins like Abitol are prone to gradual oxidation, which can lead to darkening

and may affect its solubility and compatibility with polymers.[3] Therefore, storage in a cool, dry

place, away from oxidizing agents, is recommended to maintain its quality.[5]

Experimental Protocols
The determination of the chemical and physical properties of Abitol is performed using

standardized test methods, primarily those developed by ASTM International. The following

sections detail the methodologies for the key experiments cited.

Softening Point (ASTM E28)
The softening point of resins like Abitol, which soften over a range of temperatures, is

determined using the Ring-and-Ball apparatus as described in ASTM E28.[7]

Principle: A disk of the resin, contained in a brass ring, is heated at a controlled rate in a

liquid bath. The softening point is the temperature at which the resin softens enough for a

steel ball placed on its center to fall a specified distance.[7]

Apparatus: Ring-and-Ball apparatus (including brass rings, steel balls, and a heating bath),

thermometer.[8]

Procedure:

The resin sample is melted and poured into the brass rings, and any excess is trimmed off

after cooling.[8]

The rings are placed in the apparatus, and the entire assembly is submerged in a liquid

bath (e.g., water or glycerin) at a specified starting temperature.[8]

Steel balls are placed on the center of the resin disks.[8]

The bath is heated at a uniform rate of 5°C per minute.[7]

The temperature at which the resin softens and allows the ball to fall 25.4 mm is recorded

as the softening point.[7] The average of duplicate determinations is reported.[8]
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Acid Number (ASTM D465)
The acid number represents the free acidity of the resin and is determined by titration.

Principle: The sample is dissolved in a suitable solvent mixture and titrated with a

standardized solution of potassium hydroxide (KOH). The endpoint can be determined

potentiometrically or by using a color indicator. The potentiometric method is preferred for its

higher precision.

Apparatus: Burette, beaker, pH meter with a suitable electrode for potentiometric titration.

Procedure (Potentiometric Method):

A weighed amount of the sample is dissolved in a neutralized solvent blend (e.g., toluene

and isopropyl alcohol).

The solution is titrated with a standard alcoholic KOH solution.

The pH is monitored throughout the titration, and the endpoint is determined from the

inflection point of the titration curve.

The acid number is calculated in mg KOH per gram of sample.

Color, Gardner (ASTM D1544)
The color of transparent liquids like Abitol is determined by visual comparison with a set of

standardized glass color standards.[9]

Principle: The color of the liquid sample is compared to the Gardner Color Scale, which

consists of a series of numbered glass standards of increasing color intensity (from 1 for light

yellow to 18 for deep reddish-brown).[10]

Apparatus: Gardner color comparator, glass tubes, and Gardner color standards.[10]

Procedure:

The liquid sample is placed in a clear glass tube of the same dimensions as the standards.

[10]
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The sample tube and the Gardner color standards are placed in the comparator.[10]

The color of the sample is visually compared with the standards under a standard light

source.[10]

The Gardner color number reported is that of the standard that most closely matches the

sample.[9]

Viscosity (Rotational Viscometer)
The viscosity of viscous materials like Abitol can be determined using a rotational viscometer.

Principle: A spindle is rotated at a constant speed in the liquid sample. The torque required to

rotate the spindle is measured, which is proportional to the viscosity of the fluid.

Apparatus: Rotational viscometer with appropriate spindles, a temperature-controlled bath.

Procedure:

The sample is brought to the desired temperature in the bath.

The appropriate spindle is selected and attached to the viscometer.

The spindle is immersed in the sample to the specified depth.

The viscometer is run at a set speed, and the torque reading is allowed to stabilize.

The viscosity is read directly from the instrument or calculated from the torque reading and

the spindle/speed factor.

Hydroxyl Number (ASTM E1899)
The hydroxyl number is a measure of the concentration of hydroxyl groups in the material.[11]

Principle: The hydroxyl groups in the sample are reacted with an excess of p-toluenesulfonyl

isocyanate (TSI) to form an acidic carbamate.[12][13] The excess TSI is then quenched with

water, and the acidic carbamate is titrated with a standardized solution of

tetrabutylammonium hydroxide (TBAOH).[12][13]
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Apparatus: Titrator, beaker, stirrer.[12]

Procedure:

A weighed amount of the sample is dissolved in acetonitrile.[12]

A known excess of TSI reagent is added, and the mixture is allowed to react for a few

minutes.[12]

A small amount of water is added to react with the unreacted TSI.[12]

The resulting solution is diluted with acetonitrile and then titrated potentiometrically with a

standardized TBAOH solution to two equivalence points.[12]

The hydroxyl number is calculated from the difference in the titrant volumes between the

two endpoints.[12]

Saponification Number (ASTM D464)
The saponification number represents the amount of potassium hydroxide required to saponify

one gram of the substance.[14]

Principle: A known weight of the sample is refluxed with an excess of a standard alcoholic

solution of potassium hydroxide. The unreacted KOH is then titrated with a standard acid

solution. The saponification number is the difference between the blank and the sample

titration values.[14]

Apparatus: Flask, reflux condenser, heating mantle, burette.

Procedure:

A weighed sample is placed in a flask.

A precise volume of alcoholic KOH solution is added.

The mixture is refluxed for a specified time to ensure complete saponification.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.xylemanalytics.com/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/ohvalue_astm_1899_EN.pdf
https://www.xylemanalytics.com/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/ohvalue_astm_1899_EN.pdf
https://www.xylemanalytics.com/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/ohvalue_astm_1899_EN.pdf
https://www.xylemanalytics.com/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/ohvalue_astm_1899_EN.pdf
https://www.xylemanalytics.com/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/ohvalue_astm_1899_EN.pdf
https://www.xylemanalytics.com/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/ohvalue_astm_1899_EN.pdf
https://store.astm.org/d0464-15r24.html
https://store.astm.org/d0464-15r24.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11726015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


After cooling, the excess KOH is titrated with a standard solution of hydrochloric acid,

using a potentiometric endpoint or a color indicator.

A blank determination is performed under the same conditions without the sample.

The saponification number is calculated from the difference in titrant volumes.

Refractive Index (ASTM D1747)
The refractive index of viscous materials is measured using a refractometer at a controlled

temperature.[15][16]

Principle: A drop of the liquid sample is placed on the prism of the refractometer. Light is

passed through the sample, and the angle of refraction is measured. The refractive index is a

ratio of the speed of light in a vacuum to the speed of light in the substance.[17]

Apparatus: Refractometer with a temperature-controlled prism.[16]

Procedure:

The refractometer prism is cleaned and calibrated with a standard of known refractive

index.[15]

The temperature of the prism is set to the desired value (e.g., 20°C).[16]

A small amount of the sample is applied to the prism.[17]

The instrument is adjusted to bring the dividing line between the light and dark fields into

focus.

The refractive index is read from the instrument's scale.[15]

Density (ASTM D1475)
The density of viscous liquids can be determined using a pycnometer or a weight-per-gallon

cup.[18][19]
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Principle: The weight of a precise volume of the liquid is determined at a specific

temperature. Density is then calculated as mass divided by volume.[18]

Apparatus: Pycnometer (a glass flask with a precise volume), analytical balance, constant-

temperature bath.[20]

Procedure:

The empty pycnometer is cleaned, dried, and weighed.[18]

The pycnometer is filled with the liquid sample, taking care to avoid air bubbles.[21]

The filled pycnometer is placed in a constant-temperature bath to reach thermal

equilibrium.[21]

The pycnometer is removed from the bath, wiped dry, and weighed.[21]

The density is calculated by dividing the net weight of the sample by the volume of the

pycnometer.[18]

Synthesis of Abitol
Abitol is commercially produced from rosin, a natural resin obtained from pine trees. The

primary reactive components of rosin are abietic-type resin acids. The synthesis of Abitol
involves the hydrogenation of these resin acids.
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Caption: Synthesis of Abitol via hydrogenation of Abietic Acid.

The process typically involves the catalytic hydrogenation of the carboxylic acid group and the

double bonds present in the abietic acid molecule to form the saturated primary alcohol,

hydroabietyl alcohol. This transformation enhances the stability and versatility of the resulting

product.[22]

Conclusion
Abitol, or hydroabietyl alcohol, is a well-characterized resinous alcohol with a range of

properties that make it a valuable component in numerous industrial formulations. A thorough

understanding of its chemical properties, as detailed in this guide, is essential for its effective

application in research, development, and manufacturing. The standardized experimental

protocols outlined provide a framework for the accurate and reproducible determination of

these properties, ensuring consistent quality and performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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